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Compound of Interest

Compound Name: Dihydrolycorine

Cat. No.: B1670607

An In-depth Technical Guide to the Physicochemical Properties of Dihydrolycorine (CAS
6271-21-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical data for
Dihydrolycorine (CAS number 6271-21-2). The information is presented in a structured format
to facilitate its use in research, drug development, and scientific documentation.

Chemical Identity and Properties

Dihydrolycorine is an alkaloid derived from plants of the Amaryllidaceae family, such as
Lycoris radiata[1]. It is a derivative of lycorine and has garnered interest for its biological
activities, including antihypertensive and neuroprotective effects[2].

Table 1: General and Chemical Information for Dihydrolycorine
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Parameter Value Source(s)
CAS Number 6271-21-2 [3114]
Molecular Formula C16H19NO4 [3114]
Molecular Weight 289.33 g/mol [31[4]
Appearance Solid [3]

Purity >98% [3]
Botanical Source Lycoris radiata (L'Her.) Herb. [5]

Physicochemical Data

The physicochemical properties of a compound are critical for understanding its behavior in
biological systems and for formulation development.

Table 2: Physicochemical Properties of Dihydrolycorine
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Property Value Method Source(s)
Melting Point 247 °C Experimental [6]
Boiling Point 460.5+45.0 °C Predicted [6]
UV/Vis (Amax) 242,290 nm Not specified [3]
logP (Octanol-Water
N o 0.7 Computed (XLogP3)
Partition Coefficient)
logP (Octanol-Water )
B o 0.70310 Experimental [7]
Partition Coefficient)
Topological Polar
polod 71.4 A2 Computed [7]
Surface Area (TPSA)
Hydrogen Bond Donor
Computed
Count
Hydrogen Bond
6 Computed [7]
Acceptor Count
Rotatable Bond Count 1 Computed [7]
Complexity 490 Computed [7]

Table 3: Solubility Data for Dihydrolycorine

Solvent Concentration Notes Source(s)
DMSO ~3 mg/mL - [3]
2.89 mg/mL (9.99 Sonication is
DMSO [8]
mM) recommended.
PBS (pH 7.2) ~2.5 mg/mL - [3]

10% DMSO + 40% In vivo formulation.
(0} + (0}
Sonication is

PEG300 + 5% Tween 1 mg/mL (3.46 mM) [8]
_ recommended. Add
80 + 45% Saline

solvents sequentially.
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Experimental Protocols

The following are detailed methodologies for determining key physicochemical properties,
based on standard industry practices.

Melting Point Determination (Capillary Method)

This protocol is a standard method for determining the melting point of a crystalline solid[9][10]
[11].

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[9][11]
o Capillary tubes (closed at one end)

e Thermometer

Procedure:

o Sample Preparation: Ensure the Dihydrolycorine sample is completely dry and in a fine
powdered form. If necessary, grind any coarse crystals in a mortar and pestle[10].

o Loading the Capillary Tube: Introduce a small amount of the powdered sample into the open
end of a capillary tube. Pack the sample down by tapping the closed end on a hard surface
to form a compact column of 2-4 mm in height.

e Measurement:
o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 10-15°C below the expected
melting point (247°C).

o Then, decrease the heating rate to 1-2°C per minute to allow for accurate observation.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range) and the temperature at which the entire sample has melted (the end of the
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melting range). A pure sample should have a sharp melting range of 1-2°C.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a highly accurate method for determining the pKa of ionizable
compounds[12][13].

Apparatus:

Potentiometer with a pH electrode

Burette

Magnetic stirrer and stir bar

Titration vessel

Reagents:

Dihydrolycorine sample

Standardized 0.1 M hydrochloric acid (HCI)

Standardized 0.1 M sodium hydroxide (NaOH)

Potassium chloride (KCI) for maintaining ionic strength

High-purity water
Procedure:

 Instrument Calibration: Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7,
and 10)[12].

o Sample Preparation: Accurately weigh a known amount of Dihydrolycorine and dissolve it
in a known volume of water to create a solution of a specific concentration (e.g., 1 mM). Add
KCI to maintain a constant ionic strength.

o Titration:
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o Place the sample solution in the titration vessel with a magnetic stir bar and immerse the

pH electrode.

o If Dihydrolycorine is a base, titrate with the standardized HCI solution. If it is an acid,
titrate with standardized NaOH.

o Add the titrant in small, precise increments and record the pH after each addition, allowing
the reading to stabilize.

o Continue the titration well past the equivalence point.

e Data Analysis:
o Plot the pH values against the volume of titrant added to generate a titration curve.

o The pKa is the pH at the half-equivalence point. This can be determined from the inflection
point of the titration curve.

LogP Determination (Shake-Flask Method)

The shake-flask method is the traditional and a reliable method for the experimental
determination of the octanol-water partition coefficient[14][15][16].

Apparatus:
o Separatory funnel or centrifuge tubes
e Mechanical shaker

e Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer or
HPLC)

Reagents:
e Dihydrolycorine sample
e n-Octanol (pre-saturated with water)

o Water (pre-saturated with n-octanol)
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Procedure:

o Preparation of Phases: Prepare water-saturated n-octanol and n-octanol-saturated water by
vigorously mixing equal volumes of the two solvents and allowing them to separate.

 Partitioning:

[¢]

Accurately weigh a small amount of Dihydrolycorine and dissolve it in either the water-
saturated n-octanol or the n-octanol-saturated water.

o Add a known volume of this solution to a separatory funnel or centrifuge tube containing a
known volume of the other phase.

o Shake the mixture vigorously for a set period (e.g., 1-2 hours) to ensure equilibrium is
reached.

o Allow the two phases to separate completely. Centrifugation can be used to aid
separation.

o Concentration Measurement:
o Carefully separate the two phases.

o Determine the concentration of Dihydrolycorine in each phase using a suitable analytical
method. Given its chromophore, UV-Vis spectrophotometry at its Amax (242 or 290 nm)
would be appropriate.

o Calculation:

o The partition coefficient (P) is calculated as the ratio of the concentration of the compound
in the n-octanol phase to its concentration in the aqueous phase: P =
[Concentration]octanol / [Concentration]water.

o The LogP is the base-10 logarithm of the partition coefficient: LogP = log10(P).

Signaling Pathways and Biological Activity
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Dihydrolycorine exhibits several notable biological activities. The following diagrams illustrate
the proposed mechanisms of action.

Inhibition of Protein Synthesis

Dihydrolycorine is known to be an inhibitor of protein synthesis in eukaryotic cells. It is
suggested to act by inhibiting the peptide bond formation step on the ribosome[17].
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Caption: Dihydrolycorine's inhibition of protein synthesis.

Antihypertensive Mechanism
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The antihypertensive effect of Dihydrolycorine is proposed to be mediated through the
blockade of al-adrenoceptors[1]. This action leads to vasodilation and a reduction in blood
pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670607#dihydrolycorine-cas-number-6271-21-2-
physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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